4-fluoro-N-[2-(1H-imidazol-1-yl)benzyl]-3-methylbenzamide

• IUPAC Name: 4-fluoro-N-[(2-imidazol-1-ylphenyl)methyl]-3-methylbenzamide
• InChI: InChI=1S/C18H16FN3O/c1-13-10-14(6-7-16(13)19)18(23)21-11-15-4-2-3-5-17(15)22-9-8-20-12-22/h2-10,12H,11H2,1H3,(H,21,23)
• InChI Key: ZFCLMYCCVVCSHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NCC2=CC=CC=C2N3C=CN=C3)F
• Molecular Formula: C18H16FN3O
• Molecular Weight: 309.3 g/mol

Description

4-fluoro-N-[2-(1H-imidazol-1-yl)benzyl]-3-methylbenzamide, also known as FIIN-3, is a small molecule inhibitor that has been developed to target the fibroblast growth factor receptor (FGFR) family of receptor tyrosine kinases. The FGFR family is involved in a variety of cellular processes, including cell growth, differentiation, and migration. Dysregulation of FGFR signaling has been implicated in several types of cancer, making FGFR inhibitors a promising therapeutic approach for cancer treatment.

Mechanism of Action

4-fluoro-N-[2-(1H-imidazol-1-yl)benzyl]-3-methylbenzamide works by binding to the ATP-binding pocket of FGFRs, preventing their activation and downstream signaling. This leads to inhibition of cell growth and survival, as well as induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its effects on cancer cells, this compound has also been shown to modulate the immune system, promoting the activity of immune cells such as T cells and natural killer cells. This suggests that this compound may have potential as an immunomodulatory agent for cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of 4-fluoro-N-[2-(1H-imidazol-1-yl)benzyl]-3-methylbenzamide is its high potency and specificity for FGFRs, making it a valuable tool for studying FGFR signaling in cancer cells. However, one limitation is that this compound is not selective for specific FGFR isoforms, which may limit its use in certain applications.

Future Directions

For research on 4-fluoro-N-[2-(1H-imidazol-1-yl)benzyl]-3-methylbenzamide include the development of more selective FGFR inhibitors, as well as the investigation of its potential as an immunomodulatory agent for cancer treatment. Additionally, the use of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy, is an area of active investigation.

Synthesis Methods

The synthesis of 4-fluoro-N-[2-(1H-imidazol-1-yl)benzyl]-3-methylbenzamide involves several steps, starting with the reaction of 3-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-(1H-imidazol-1-yl)benzylamine to form the amide intermediate. Finally, the amide intermediate is reacted with 4-fluorobenzeneboronic acid in the presence of a palladium catalyst to form this compound.

Scientific Research Applications

4-fluoro-N-[2-(1H-imidazol-1-yl)benzyl]-3-methylbenzamide has been extensively studied in preclinical models of cancer, demonstrating potent antitumor activity in several types of cancer, including lung, breast, and bladder cancer. In addition to its antitumor activity, this compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.